N-(3-bromophenyl)-4-nitrobenzamide

• IUPAC Name: N-(3-bromophenyl)-4-nitrobenzamide
• InChI: InChI=1S/C13H9BrN2O3/c14-10-2-1-3-11(8-10)15-13(17)9-4-6-12(7-5-9)16(18)19/h1-8H,(H,15,17)
• InChI Key: AMUHZWDUEVMDED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C13H9BrN2O3
• Molecular Weight: 321.13 g/mol

Description

N-(3-bromophenyl)-4-nitrobenzamide, also known as BPNB, is a chemical compound that has been widely used in scientific research. It is a member of the nitrobenzamide family and has been studied for its various biochemical and physiological effects.

Scientific Research Applications

1. Vibrational Spectroscopic Analysis and Molecular Docking

N-(4-Bromophenyl)-4-nitrobenzamide, a compound closely related to N-(3-bromophenyl)-4-nitrobenzamide, has been extensively studied for its vibrational spectroscopic properties. The analysis of its FTIR and FT-Raman spectra, along with its geometry optimization, has been carried out using various methods. This compound exhibits properties that make it potentially useful in electro-optical applications due to its hyperpolarizability values. Additionally, molecular docking studies suggest that this compound could act as an effective antibacterial drug (Dwivedi & Kumar, 2019).

2. Framework Structures of Isomeric Compounds

Research on isomeric N-(iodophenyl)nitrobenzamides, which are structurally similar to N-(3-bromophenyl)-4-nitrobenzamide, reveals their ability to form diverse three-dimensional framework structures. These structures are formed through various intermolecular interactions, including hydrogen bonds and iodo...carbonyl interactions, highlighting their potential in crystal engineering (Wardell et al., 2006).

3. Crystal Engineering with Hydrogen and Halogen Bonds

Further studies in crystal engineering demonstrate the interplay of hydrogen bonds and halogen bonds in the structuring of various nitrobenzamide derivatives. These interactions are crucial in designing crystal structures for various applications, including pharmaceuticals (Saha, Nangia, & Jaskólski, 2005).

4. Anticonvulsant Activity

Some 4-nitro-N-phenylbenzamides, similar in structure to N-(3-bromophenyl)-4-nitrobenzamide, have shown promising results in anticonvulsant studies. These compounds were effective in tests for electroshock-induced seizures in mice, indicating their potential in developing new anticonvulsant drugs (Bailleux et al., 1995).

5. Density Functional Theory Investigations

Density Functional Theory (DFT) investigations of N,N-diacylaniline derivatives, which include compounds like N-(4-nitrobenzamide)-N-(2-Methoxy-phenyl)-4-bromobenzamide, provide insights into their electronic structure and vibrational properties. These studies are crucial for understanding the molecular behavior and potential applications of these compounds (Al‐Sehemi, Abdul-Aziz Al-Amri, & Irfan, 2017).

6. Antitumor Evaluation

4-Bromophenyl semicarbazone derivatives, structurally similar to N-(3-bromophenyl)-4-nitrobenzamide, have shown significant activity against certain cancer cell lines in vitro. This suggests their potential application in cancer treatment (Pandeya et al., 2002).